Cas no 519150-60-8 (N-(2-Ethoxyphenyl)-4,4-dimethyl-4,5-dihydro-1,3-thiazol-2-amine)

• Product Name: N-(2-Ethoxyphenyl)-4,4-dimethyl-4,5-dihydro-1,3-thiazol-2-amine
• CAS No: 519150-60-8
• MF: C₁₃H₁₈N₂OS
• MW: 250.359821796417
• CID: 5732997
• PubChem ID: 2645799
• Update Time: 2025-06-07

N-(2-Ethoxyphenyl)-4,4-dimethyl-4,5-dihydro-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• C13H18N2OS
• CS-0219012
• Enamine_002894
• (4,4-Dimethyl-4,5-dihydro-thiazol-2-yl)-(2-ethoxy-phenyl)-amine
• HMS1402D12
• N-(2-ethoxyphenyl)-4,4-dimethyl-4,5-dihydro-1,3-thiazol-2-amine
• EN300-02833
• N-(2-ethoxyphenyl)-4,4-dimethyl-5H-1,3-thiazol-2-amine
• SR-01000033929
• Z56838558
• AKOS000115937
• SR-01000033929-1
• 519150-60-8
• 2-Thiazolamine, N-(2-ethoxyphenyl)-4,5-dihydro-4,4-dimethyl-
• N-(2-Ethoxyphenyl)-4,4-dimethyl-4,5-dihydro-1,3-thiazol-2-amine

• Inchi： 1S/C13H18N2OS/c1-4-16-11-8-6-5-7-10(11)14-12-15-13(2,3)9-17-12/h5-8H,4,9H2,1-3H3,(H,14,15)
• InChI Key： QWIOGJVWTPIMKA-UHFFFAOYSA-N
• SMILES： S1C(NC2C=CC=CC=2OCC)=NC(C)(C)C1

Computed Properties

• Exact Mass: 250.11398438g/mol
• Monoisotopic Mass: 250.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 358.3±44.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-(2-Ethoxyphenyl)-4,4-dimethyl-4,5-dihydro-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-(2-Ethoxyphenyl)-4,4-dimethyl-4,5-dihydro-1,3-thiazol-2-amine

Research Briefing on N-(2-Ethoxyphenyl)-4,4-dimethyl-4,5-dihydro-1,3-thiazol-2-amine (CAS: 519150-60-8)

N-(2-Ethoxyphenyl)-4,4-dimethyl-4,5-dihydro-1,3-thiazol-2-amine (CAS: 519150-60-8) is a thiazoline derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its biological activity, mechanism of action, and potential as a lead compound for drug development. The following briefing provides an overview of the latest research findings related to this compound, highlighting its significance in current scientific investigations.

Recent studies have focused on the synthesis and optimization of N-(2-Ethoxyphenyl)-4,4-dimethyl-4,5-dihydro-1,3-thiazol-2-amine, with particular emphasis on improving its yield and purity. Advanced synthetic routes, including microwave-assisted synthesis and catalytic methods, have been employed to achieve higher efficiency and scalability. These efforts are critical for ensuring the compound's availability for further pharmacological and biological evaluations.

In vitro and in vivo studies have revealed promising biological activities associated with this compound. Preliminary data suggest that it exhibits significant inhibitory effects on specific enzymatic targets, including kinases and proteases, which are implicated in various disease pathways. For instance, one study demonstrated its potential as an anti-inflammatory agent by modulating key signaling pathways involved in inflammation. Another investigation highlighted its role in inhibiting cancer cell proliferation, making it a candidate for further oncology research.

The mechanism of action of N-(2-Ethoxyphenyl)-4,4-dimethyl-4,5-dihydro-1,3-thiazol-2-amine is currently under investigation. Computational modeling and molecular docking studies have provided insights into its binding interactions with target proteins, suggesting a high affinity for specific active sites. These findings are instrumental in guiding the design of analogs with enhanced potency and selectivity.

Despite the promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as pharmacokinetics, bioavailability, and potential toxicity need to be addressed through comprehensive preclinical studies. Researchers are also exploring formulation strategies to improve its stability and delivery, which are crucial for its transition into clinical trials.

In conclusion, N-(2-Ethoxyphenyl)-4,4-dimethyl-4,5-dihydro-1,3-thiazol-2-amine represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural properties and biological activities make it a valuable candidate for further investigation. Ongoing studies are expected to shed more light on its therapeutic potential and pave the way for its application in drug discovery and development.